Cas no 1989672-03-8 (3-bromo-2-(1H-pyrazol-4-yl)pyridine dihydrochloride)

• Product Name: 3-bromo-2-(1H-pyrazol-4-yl)pyridine dihydrochloride
• CAS No: 1989672-03-8
• MF: C₈H₇BrClN₃
• MW: 260.518279314041
• MDL: MFCD30342865
• CID: 4633021
• PubChem ID: 122164393
• Update Time: 2025-11-05

3-bromo-2-(1H-pyrazol-4-yl)pyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(1H-pyrazol-4-yl)pyridine dihydrochloride

• MDL： MFCD30342865
• Inchi： 1S/C8H6BrN3.ClH/c9-7-2-1-3-10-8(7)6-4-11-12-5-6;/h1-5H,(H,11,12);1H
• InChI Key： XVWHDFQPCRPOOJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=NC=1C1=CNN=C1.Cl

Additional information on 3-bromo-2-(1H-pyrazol-4-yl)pyridine dihydrochloride

3-Bromo-2-(1H-Pyrazol-4-Yl)Pyridine Dihydrochloride: A Comprehensive Overview

The compound 3-bromo-2-(1H-pyrazol-4-yl)pyridine dihydrochloride (CAS No. 1989672-03-8) is a significant molecule in the field of organic chemistry, particularly in drug discovery and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in various scientific domains. The molecule consists of a pyridine ring substituted with a bromine atom at position 3 and a pyrazole moiety at position 2, which contributes to its distinctive electronic and steric properties.

Recent studies have highlighted the importance of heterocyclic compounds like 3-bromo-2-(1H-pyrazol-4-yl)pyridine dihydrochloride in medicinal chemistry. The presence of nitrogen atoms in both the pyridine and pyrazole rings enhances the molecule's ability to form hydrogen bonds, making it a promising candidate for drug design. Researchers have explored its potential as a kinase inhibitor, which could be pivotal in treating various diseases, including cancer and inflammatory disorders.

The synthesis of 3-bromo-2-(1H-pyrazol-4-yl)pyridine dihydrochloride involves a multi-step process that typically includes nucleophilic aromatic substitution and cyclization reactions. The bromine substituent at position 3 plays a critical role in stabilizing the molecule's structure and influencing its reactivity. Recent advancements in catalytic methods have made the synthesis of this compound more efficient, reducing production costs and improving scalability.

In terms of physical properties, 3-bromo-2-(1H-pyrazol-4-Yl)Pyridine Dihydrochloride exhibits a melting point of approximately 250°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its solubility characteristics make it suitable for use in various chemical reactions and formulations. The compound's stability under different conditions has also been thoroughly investigated, ensuring its reliability in industrial applications.

One of the most exciting developments involving this compound is its role in bioisosteric replacements within drug design. By replacing certain functional groups with bioisosteric equivalents, researchers can optimize pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). This approach has been particularly effective in enhancing the bioavailability of drugs targeting specific receptors or enzymes.

Furthermore, 3-bromo-2-(1H-pyrazol-4-Yl)Pyridine Dihydrochloride has shown potential in the development of advanced materials. Its ability to form stable coordination complexes with metal ions makes it a valuable component in the synthesis of metallopolymers and other hybrid materials. These materials have applications in electronics, catalysis, and sensing technologies.

The biological activity of this compound has been extensively studied using computational modeling techniques such as molecular docking and QSAR analysis. These studies have revealed that 3-bromo-2-(1H-pyrazol-4-Yl)Pyridine Dihydrochloride exhibits high affinity for certain G-protein coupled receptors (GPCRs), suggesting its potential as a lead compound for developing novel therapeutics.

In conclusion, 3-bromo-2-(1H-pyrazol-4-Yl)Pyridine Dihydrochloride (CAS No. 1989672-03-) is a versatile compound with significant implications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future research and development efforts.